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Compound of Interest

Compound Name: 3-(1-Pyridinio)-1-propanesulfonate

Cat. No.: B013951

An In-depth Technical Guide to the Safety and Handling of 3-(1-Pyridinio)-1-
propanesulfonate

Introduction

3-(1-Pyridinio)-1-propanesulfonate, also known by synonyms such as PPS and NDSB 201,
Is a zwitterionic organic compound widely utilized in biochemical research and industrial
applications.[1][2][3] Its applications include use as a non-detergent sulfobetaine for solubilizing
and stabilizing proteins, a component in electrophoresis buffers, and as a catalyst or additive in
electroplating and chemical synthesis.[3][4][5][6] This guide provides a comprehensive
overview of the safety and handling protocols for 3-(1-Pyridinio)-1-propanesulfonate,
intended for researchers, scientists, and professionals in drug development and other technical
fields.

Chemical and Physical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling. 3-(1-Pyridinio)-1-propanesulfonate is a white to off-white crystalline solid.[1][3][4][7]
It is generally stable under recommended storage conditions.[8]
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Property Value Source(s)

Molecular Formula CsH11NOsS [1112114]

Molecular Weight 201.24 g/mol [1][2][4]

CAS Number 15471-17-7 [1]121181[e]

EC Number 239-491-3 [1][2]
White to off-white crystalline

Appearance ) [LI[31[4107119]
powder/solid

) ) 275 - 277 °C (decomposes

Melting Point [11[41[71[°]
>280 °C)

pH 3.0-6.0 (at 111 g/L, 20 °C) [1]
Water: 240,500 mg/L at 25 °C;

Solubility Soluble in water, slightly [LI31[7119]
soluble in methanol.

Density 1.53 - 1.543 g/cm3 at 20 °C [419]

Flash Point 160 °C (closed cup) [1][4]

Vapor Pressure

~0Paat25°C

[415]1°]

log Pow

<-2.78 at21.5°C

[1]9]

Hazard Identification and Toxicology

According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), 3-(1-
Pyridinio)-1-propanesulfonate is generally not considered hazardous.[8] However, some data

suggests it may cause irritation to the eyes, skin, and respiratory tract upon exposure.[3][4][5]
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Hazard Classification Finding Source(s)

o Not classified; No signal word
GHS Classification ] [1][8]19]
required.

) May cause eye, skin, and
Potential Health Effects _ o [31[4][5]
respiratory tract irritation.

] Health: 0, Flammaubility: 1,
NFPA 704 Rating Reactivity: 0 [1]
eactivity:

Toxicological Data

Limited acute toxicity data is available. The primary concern is irritation upon direct contact.

Test Result Species Source(s)

LD50 Dermal > 2000 mg/kg Rat [8]

Safety and Handling Protocols

Adherence to proper laboratory procedures is crucial to minimize risk. This includes correct
handling, storage, and the use of appropriate personal protective equipment (PPE).

Experimental Protocol: Standard Safe Handling

o Engineering Controls: Work in a well-ventilated area.[9] For procedures that may generate
dust, use a chemical fume hood or provide appropriate exhaust ventilation.[1][8] Ensure that
eyewash stations and safety showers are readily accessible and in close proximity to the
workstation.[8]

o Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.0.

e Handling: Avoid contact with skin, eyes, and clothing.[8] Avoid the formation of dust and
aerosols.[8][9]

» Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling, and before
eating, drinking, or smoking.[9]
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o Storage: Store in a tightly closed container in a dry and well-ventilated place.[9] It is
classified as a combustible solid and should be stored accordingly.[2] Recommended
storage is at room temperature.[4][5]
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Workflow for Safe Handling
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Verify Engineering Controls
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Don Appropriate PPE
(Gloves, Goggles, Lab Coat)
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Weigh/handle solid chemical,
avoiding dust generation

tep 3

Perform experimental procedure

tep 4

Post-Prpocedure

Decontaminate work surfaces

:

Dispose of waste in
sealed, labeled containers

:

Remove PPE and
wash hands thoroughly
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Workflow for Safe Handling of 3-(1-Pyridinio)-1-propanesulfonate
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Exposure Controls and Personal Protective
Equipment (PPE)

The selection of PPE is dependent on the specific work conditions, including the quantity of
material being handled and the potential for exposure.

o Eye/Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH-
approved safety glasses with side-shields.[8][9]

o Skin Protection: Handle with impervious gloves (e.g., nitrile rubber). Wear a lab coat or other
protective clothing to prevent skin exposure.[8][9]

o Respiratory Protection: Respiratory protection is generally not required for handling small
guantities in a well-ventilated area.[1] If dust is generated and nuisance levels are a concern,
use a NIOSH-approved N95 or an EN 143 P1 dust mask.[1][2] For higher potential
exposures, a full-face respirator may be necessary.[9]
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PPE Selection Logic
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Decision tree for selecting appropriate Personal Protective Equipment (PPE).
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First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of an accidental exposure.

 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[1][9]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water.[1][9] Seek medical attention if irritation or other symptoms develop.[8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[8][9] Seek medical attention.[8]

 Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious
person.[1][9] Seek medical attention if symptoms occur.[8]

First Aid Response Protocol

Exposure Event

/ First Aidﬁésponsﬁ{’rotocol \

Inhalation Skin Contact Eye Contact Ingestion
/ \
/ \
/ FirstA"é Response Protocol \ \
Move to fresh air. Remove contaminated clothing. Flush with water for 15 mins. Rinse mouth with water.
Provide artificial respiration if needed. Wash with soap and water. Lift eyelids. Do NOT induce vomiting.

Seek Medical Attention
if symptoms persist or are severe

Click to download full resolution via product page

Flowchart for first aid response based on exposure route.
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Accidental Release and Disposal
Experimental Protocol: Spill Cleanup

o Evacuate: Keep unnecessary personnel away from the spill area.
e Ventilate: Ensure the area is well-ventilated.

o Personal Protection: Wear appropriate PPE, including respiratory protection if dust is
present, gloves, and eye protection.[9]

o Containment: Prevent further spillage if it is safe to do so0.[9] Avoid allowing the chemical to
enter drains.[9]

o Cleanup: Carefully sweep or shovel the spilled solid material into a suitable, closed, and
labeled container for disposal.[1][8] Avoid actions that generate dust.[1][8]

o Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and
water.

Disposal Protocol

Dispose of unused product and waste materials in accordance with all applicable federal, state,
and local environmental regulations.[1] The material should be disposed of as an unused
product in its original container or a suitable alternative.[1] Do not dispose of it via household
waste or sewer systems.

Fire-Fighting Measures

While the substance has a low flammability rating, proper procedures must be followed in the
event of a fire.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][8][9]

o Specific Hazards: The material is combustible.[1] Thermal decomposition can produce
hazardous gases and vapors, including carbon oxides (CO, COz2), nitrogen oxides (NOx),
and sulfur oxides.[1][8]
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o Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[1][8][9]

Stability and Reactivity

o Chemical Stability: The product is stable under recommended storage conditions.[3]
o Conditions to Avoid: Avoid dust formation, heat, and sources of ignition.[8]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[8]

» Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include carbon monoxide, carbon dioxide, nitrogen oxides, and sulfur oxides.[1][8]

e Hazardous Polymerization: Hazardous polymerization will not occur.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-(1-Pyridinio)-1-propanesulfonate safety and handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013951#3-1-pyridinio-1-propanesulfonate-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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